Cas no 4547-58-4 (ethyl (4-butoxyphenyl)acetate)

• Product Name: ethyl (4-butoxyphenyl)acetate
• CAS No: 4547-58-4
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 929949
• PubChem ID: 78305
• Update Time: 2025-04-19

ethyl (4-butoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (4-butoxyphenyl)acetate
• ethyl 2-(4-butoxyphenyl)acetate
• 4547-58-4
• SCHEMBL7484161
• ethyl(4-butoxyphenyl)acetate
• Ethyl 4-butoxyphenylacetate
• DTXSID60196519
• EINECS 224-905-7
• ethyl 2-(4-n-butoxyphenyl)acetate
• NS00031535
• DB-129910

• Inchi： 1S/C14H20O3/c1-3-5-10-17-13-8-6-12(7-9-13)11-14(15)16-4-2/h6-9H,3-5,10-11H2,1-2H3
• InChI Key： PUIBRHJUTVHVPI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC(=O)OCC)CCCC

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers